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Compound of Interest

Compound Name: 1-Phenylpiperazinium chloride

CAS No.: 2210-93-7

Cat. No.: B1222861

Get Quote

1-Phenylpiperazinium chloride is the hydrochloride salt of 1-Phenylpiperazine. The formation

of this salt is a critical step in rendering the parent compound, a liquid free base, into a stable,

crystalline solid that is more amenable to handling, purification, and storage.[1] This

transformation is achieved through the protonation of the secondary amine at the 4-position of

the piperazine ring, creating a positively charged piperazinium cation, which is then ionically

bonded to a chloride anion.[2][3]
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Identifier Value Source

IUPAC Name

1-
phenylpiperazine;hydrochl
oride

[2]

Synonyms

1-Phenylpiperazine

hydrochloride, N-

Phenylpiperazine

hydrochloride

[2][4]

CAS Number 2210-93-7 [2][4]

Molecular Formula C₁₀H₁₅ClN₂ [2][4]

Molecular Weight 198.69 g/mol [2][4]

Appearance
White to off-white

solid/crystalline powder
[4][5]

Melting Point 247-250 °C [4]

| Stability | Stable under normal conditions; Hygroscopic |[1] |

The decision to work with the hydrochloride salt is a deliberate choice rooted in practicality. The

salt form generally exhibits enhanced aqueous solubility and greater stability compared to the

free base, which is crucial for its application in subsequent synthetic steps and for ensuring

purity and a long shelf-life.[6]

Chemical Structure of 1-Phenylpiperazinium chloride

Fig. 1: 2D Structure of 1-Phenylpiperazinium chloride
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Caption: 2D Structure of 1-Phenylpiperazinium chloride.

Architectural Analysis: Conformation and
Crystallography
The definitive three-dimensional structure of a molecule is elucidated through X-ray

crystallography. While direct crystallographic data for 1-Phenylpiperazinium chloride itself is

not widely published, extensive studies on closely related phenylpiperazinium salts, such as its

tetrachloridocobaltate(II) complex, provide authoritative insights.[7]

These studies confirm that the piperazine ring in the cation adopts a chair conformation. This is

the most thermodynamically stable arrangement, as it minimizes both angular strain and

torsional strain by staggering the C-H and C-N bonds on adjacent atoms. The bulky phenyl

group preferentially occupies an equatorial position on the ring. This orientation minimizes

steric hindrance (1,3-diaxial interactions) that would occur if the phenyl group were in an axial

position, further contributing to the molecule's overall stability.[7]

In the solid state, the crystal lattice is stabilized by a network of hydrogen bonds. The

protonated nitrogen (N-H+) of the piperazinium cation acts as a hydrogen bond donor, forming

interactions with the chloride anion (Cl⁻), which acts as a hydrogen bond acceptor.[7] These

electrostatic interactions are fundamental to the formation of a stable, ordered crystalline

structure with a relatively high melting point.

Spectroscopic Fingerprinting for Structural
Verification
Spectroscopic methods provide a non-destructive means to verify the chemical structure of 1-
Phenylpiperazinium chloride. Each technique probes different aspects of the molecule's

composition and bonding, collectively offering a comprehensive structural "fingerprint."

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is arguably the most powerful tool for elucidating the structure of organic molecules in

solution. For 1-Phenylpiperazinium chloride, both ¹H and ¹³C NMR spectra provide distinct

and predictable signals.
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¹H NMR: The proton spectrum can be divided into three main regions.

Aromatic Region (~6.8-7.3 ppm): The five protons on the phenyl ring will appear in this

downfield region. The specific splitting pattern depends on the solvent and resolution but

typically shows complex multiplets corresponding to the ortho, meta, and para protons.

Piperazine Ring Protons (~3.0-3.5 ppm): The eight protons on the piperazine ring are

diastereotopic due to the ring's chair conformation and will appear as complex multiplets.

Protons on carbons adjacent to the phenyl-substituted nitrogen are typically shifted slightly

downfield compared to those adjacent to the protonated secondary amine.

Amine Proton (variable): The acidic proton on the positively charged nitrogen (N-H⁺) can

appear over a broad range and may be broadened due to chemical exchange with the

solvent.

¹³C NMR: The carbon spectrum is simpler and confirms the number of unique carbon

environments.[2]

Aromatic Carbons (~116-150 ppm): Four signals are expected for the six phenyl carbons

due to symmetry (two signals for the four ortho/meta carbons, one for the para carbon,

and one for the ipso-carbon attached to the nitrogen).

Piperazine Carbons (~45-50 ppm): Two distinct signals are expected for the four

piperazine carbons, reflecting their different chemical environments relative to the two

nitrogen atoms.[8]

Table 2: Predicted Spectroscopic Data Summary
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Spectroscopy Region/Frequency Assignment

¹H NMR ~6.8-7.3 ppm Aromatic C-H

~3.0-3.5 ppm Piperazine CH₂

¹³C NMR ~116-150 ppm Aromatic C

~45-50 ppm Piperazine C

FT-IR ~3000-3100 cm⁻¹ Aromatic C-H stretch

~2850-3000 cm⁻¹ Aliphatic C-H stretch

~2400-2700 cm⁻¹
Secondary amine salt

(R₂NH₂⁺) stretch

| | ~1500-1600 cm⁻¹ | Aromatic C=C stretch |

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is used to identify the functional groups present in the molecule by

detecting the absorption of infrared radiation corresponding to specific bond vibrations. Key

expected absorptions for 1-Phenylpiperazinium chloride include:

N-H⁺ Stretch: A broad and strong absorption band typically centered around 2400-2700

cm⁻¹, which is characteristic of a secondary amine salt.[2]

C-H Stretches: Sharp peaks above 3000 cm⁻¹ for the aromatic C-H bonds and just below

3000 cm⁻¹ for the aliphatic C-H bonds of the piperazine ring.

C=C Stretch: Absorptions in the 1500-1600 cm⁻¹ region corresponding to the carbon-carbon

double bonds within the aromatic ring.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule

and its fragments. In a typical electron ionization (EI) mass spectrum of the parent compound,

1-Phenylpiperazine, the molecular ion peak would be observed at an m/z of 162.23.[9] When

analyzing the hydrochloride salt, the mass spectrum will detect the cationic portion, 1-
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phenylpiperazinium, which has a mass corresponding to the free base (162.23 g/mol ) plus a

proton. The most prominent peak, however, is often the deprotonated free base itself, as the

salt readily dissociates in the mass spectrometer.

Synthesis Protocol and Rationale
The synthesis of 1-Phenylpiperazinium chloride is a straightforward acid-base reaction,

valued for its high yield and simplicity. This process is fundamental for converting the often-oily

1-Phenylpiperazine free base into a manageable solid.

Step 1: Dissolve
1-Phenylpiperazine (free base)

in a suitable organic solvent
(e.g., Ethanol, Isopropanol).

Step 2: Add Hydrochloric Acid
(e.g., concentrated HCl or HCl gas in solvent)

stoichiometrically while stirring.

Acid-Base Reaction

Step 3: Induce Precipitation
Cool the mixture in an ice bath.

The hydrochloride salt precipitates out of the solution.

Salt Formation

Step 4: Isolate and Purify
Collect the solid product by vacuum filtration.
Wash with cold solvent to remove impurities.

Separation

Step 5: Dry
Dry the final product under vacuum

to yield pure 1-Phenylpiperazinium chloride.

Final Product

Fig. 2: General workflow for the synthesis of 1-Phenylpiperazinium chloride.
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Caption: General workflow for the synthesis of 1-Phenylpiperazinium chloride.

Detailed Experimental Protocol:

Dissolution: In a suitable reaction vessel, dissolve 1-Phenylpiperazine (1.0 equivalent) in

absolute ethanol. The choice of a solvent in which the free base is soluble but the salt is less

soluble is key to achieving high recovery.

Acidification: Cool the solution in an ice bath. Slowly add a stoichiometric amount (1.0

equivalent) of concentrated hydrochloric acid dropwise with continuous stirring. An

exothermic reaction will occur. Maintaining a low temperature controls the reaction rate and

promotes the formation of well-defined crystals.

Precipitation & Isolation: As the acid is added, a white precipitate of 1-Phenylpiperazinium
chloride will form. After the addition is complete, continue stirring the slurry in the ice bath

for 30-60 minutes to ensure complete precipitation.

Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the filter cake with a small amount of cold ethanol or diethyl ether to remove any

unreacted starting material or soluble impurities.

Drying: Dry the purified white solid under vacuum to remove residual solvent. The final

product should be stored in a desiccator as it is hygroscopic.[1]

Significance in Medicinal Chemistry and Drug
Development
The true value of 1-Phenylpiperazinium chloride lies in its role as a versatile building block

for the synthesis of Active Pharmaceutical Ingredients (APIs).[6] The phenylpiperazine scaffold

is a well-established "privileged structure" in medicinal chemistry, appearing in numerous drugs

targeting the central nervous system (CNS).[10][11]
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Core Compound
Applications in Drug Development

1-Phenylpiperazinium Chloride
(Stable, Solid, Purified Precursor) Synthesis of Diverse APIsFunctionalization at N4 Position

Target Drug Classes:
- Antipsychotics

- Antidepressants
- Anxiolytics

- Antihistamines

Leads to

Fig. 3: Role of 1-Phenylpiperazinium chloride as a key intermediate.

Click to download full resolution via product page

Caption: Role of 1-Phenylpiperazinium chloride as a key intermediate.

The protonated nitrogen of the chloride salt can be easily deprotonated under basic conditions

to regenerate the nucleophilic secondary amine of the free base in situ. This allows for

subsequent reactions, such as alkylation or acylation, at the N4 position to build more complex

molecules. Its use as a stable, solid precursor ensures accurate weighing and stoichiometry in

reactions, which is critical for reproducible and scalable pharmaceutical manufacturing.

Derivatives of phenylpiperazine have shown a wide range of biological activities, including

anticancer, antidiabetic, and antimicrobial properties.[12][13][14]

Safety and Handling Imperatives
As with any laboratory chemical, a thorough understanding of the hazards associated with 1-
Phenylpiperazinium chloride is essential for safe handling.

GHS Classification: The compound is classified as acutely toxic and an irritant.[2][4]

Acute Toxicity (Oral, Dermal, Inhalation): Toxic if swallowed, in contact with skin, or if

inhaled.[1][2]

Skin Irritation: Causes skin irritation.[15]

Eye Irritation: Causes serious eye irritation.[15]

Handling Recommendations:
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Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves.[1]

Avoid breathing dust.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

The compound is hygroscopic; protect from moisture.[1]

Conclusion
1-Phenylpiperazinium chloride is more than a simple chemical; it is a carefully engineered

molecule designed for utility and stability. Its structure, characterized by a protonated

piperazine ring in a stable chair conformation, dictates its solid-state properties and its

reactivity. A comprehensive understanding of its spectroscopic signature allows for

unambiguous identification and quality control. Ultimately, the conversion of 1-Phenylpiperazine

to its hydrochloride salt is a critical enabling step, transforming a liquid base into a versatile and

reliable solid intermediate that is foundational to the discovery and synthesis of a wide array of

pharmacologically active compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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